Cas no 1537677-81-8 (3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid)

• Product Name: 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid
• CAS No: 1537677-81-8
• MF: C₂₂H₁₆ClNO₄
• MW: 393.819745063782
• MDL: MFCD24125704
• CID: 5612469
• PubChem ID: 81557853
• Update Time: 2025-06-15

3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-3411875
• 1537677-81-8
• 3-chloro-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoic acid
• AKOS020136554
• 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

• MDL： MFCD24125704
• Inchi： 1S/C22H16ClNO4/c23-14-9-13(21(25)26)10-15(11-14)24-22(27)28-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-11,20H,12H2,(H,24,27)(H,25,26)
• InChI Key： RERJJQOVTCSBKY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 393.0767857g/mol
• Monoisotopic Mass: 393.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid

Comprehensive Overview of 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 1537677-81-8)

3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 1537677-81-8) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical in solid-phase peptide synthesis (SPPS). The presence of the chloro and carboxylic acid functional groups enhances its reactivity, making it a valuable intermediate in the development of novel therapeutic agents.

In recent years, the demand for Fmoc-protected amino acids and derivatives like 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid has surged due to advancements in peptide-based drug discovery. Researchers are increasingly focusing on targeted drug delivery systems and bioconjugation techniques, where this compound plays a pivotal role. Its unique structure allows for selective modifications, enabling the creation of highly specific bioactive molecules.

The compound’s CAS No. 1537677-81-8 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. Users often inquire about its synthetic applications, solubility properties, and compatibility with automated peptide synthesizers. These queries highlight the growing interest in custom peptide synthesis and high-throughput screening methodologies.

From a technical perspective, 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid exhibits excellent stability under standard laboratory conditions. Its Fmoc group can be selectively removed under mild basic conditions, making it ideal for stepwise peptide assembly. This characteristic is particularly valuable in the synthesis of complex polypeptides and protein mimetics, which are central to modern biopharmaceutical research.

Another area of interest is the compound’s role in click chemistry and bioorthogonal reactions. The carboxylic acid moiety allows for facile conjugation with amines and alcohols, enabling the construction of diverse molecular architectures. This versatility aligns with current trends in combinatorial chemistry and fragment-based drug design, where rapid scaffold diversification is essential.

Environmental and safety considerations are also paramount when handling 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid. While it is not classified as hazardous, proper laboratory practices should be followed to ensure safe usage. Researchers often seek guidance on storage conditions, handling protocols, and waste disposal methods, underscoring the need for comprehensive safety data sheets (SDS).

In summary, 3-chloro-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoic acid (CAS No. 1537677-81-8) is a cornerstone in peptide chemistry and drug development. Its multifaceted applications, from SPPS to bioconjugation, make it indispensable in contemporary research. As the scientific community continues to explore next-generation therapeutics, this compound will undoubtedly remain at the forefront of innovation.